4,6-Diamino-2-(hydroxymethyl)-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 4,6-diamino-2-(hydroxymethyl)-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C9H10N4O2/c10-2-6-7(11)5-1-4(3-14)15-9(5)13-8(6)12/h4,14H,1,3H2,(H4,11,12,13)
• InChI Key: XOCJEUGALYDETB-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=NC(=C(C(=C21)N)C#N)N)CO
• Molecular Formula: C9H10N4O2
• DSSTOX Substance ID: DTXSID80318034
• Molecular Weight: 206.20 g/mol
• CAS RN: 68846-27-5

Description

4,6-Diamino-2-(hydroxymethyl)-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile (4,6-DHDFP-5-CN) is a heterocyclic compound with a unique structure and properties. It is a nitrogen-containing heterocyclic compound derived from the cyclization of 5-amino-2-hydroxymethyl-3-methylpyridine, and is a type of pyridine-based heterocyclic compound. 4,6-DHDFP-5-CN has a wide range of applications in the fields of medicine, agriculture, chemistry, and other areas due to its unique structure and properties.

Scientific Research Applications

Synthesis Techniques

A key application of 4,6-Diamino-2-(hydroxymethyl)-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitrile involves advanced synthesis techniques. For instance, a diastereoselective formation of this compound is achieved through the reaction of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles with sodium borohydride. This process includes the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings (Belikov et al., 2018).

Corrosion Inhibition

Another significant application is in the field of corrosion inhibition. Chromenopyridin derivatives, which are structurally similar to this compound, have been studied as potential environmentally friendly corrosion inhibitors for N80 steel in hydrochloric acid. These compounds showed high inhibition efficiencies, indicating their potential as effective corrosion inhibitors (Ansari et al., 2017).

Electrochemical Synthesis

Electrochemical methods have also been explored for synthesizing derivatives of this compound. The electrochemical oxidation of hydroquinones in the presence of 2-aminoprop-1-ene-1,1,3-tricarbonitrile as a nucleophile in aqueous solution has been used to yield benzofuro[2,3-b]pyridine derivatives. This method represents a novel approach to synthesizing these types of compounds (Behbahani et al., 2012).

Biomedical Applications

There is also potential for biomedical applications. Various derivatives of this compound have been synthesized and explored for their biomedical properties. For instance, multicomponent reactions have been utilized to create compounds for potential biomedical applications, indicating the versatility and importance of these compounds in the medical field (Elinson et al., 2019).